Cas no 1378606-12-2 ((5-methylpyridin-2-yl)methanethiol)

• Product Name: (5-methylpyridin-2-yl)methanethiol
• CAS No: 1378606-12-2
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 1006334
• PubChem ID: 53414915
• Update Time: 2025-10-31

(5-methylpyridin-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-methylpyridin-2-yl)methanethiol
• SCHEMBL9290490
• 1378606-12-2
• AKOS017515115
• EN300-1288418

• MDL： MFCD15146837
• Inchi： 1S/C7H9NS/c1-6-2-3-7(5-9)8-4-6/h2-4,9H,5H2,1H3
• InChI Key： KPSSDFRMRPLAKU-UHFFFAOYSA-N
• SMILES： SCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 13.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (5-methylpyridin-2-yl)methanethiol

Chemical Compound CAS No. 1378606-12-2: (5-Methylpyridin-2-yl)methanethiol

The chemical compound with CAS No. 1378606-12-2, commonly referred to as (5-methylpyridin-2-yl)methanethiol, is a fascinating molecule that has garnered attention in various scientific domains. This compound belongs to the class of organosulfur compounds, which are known for their unique chemical properties and diverse applications. The structure of (5-methylpyridin-2-yl)methanethiol consists of a pyridine ring substituted with a methyl group at the 5-position and a methanethiol group (-SH) at the 2-position, making it a derivative of pyridine with sulfur-containing functionalities.

Recent studies have highlighted the potential of (5-methylpyridin-2-yl)methanethiol in the field of medicinal chemistry. Researchers have explored its role as a bioactive molecule, particularly in the context of its ability to interact with specific biological targets such as enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, (5-methylpyridin-2-yl)methanethiol has also been investigated for its role in materials science. Its sulfur-containing functional group makes it a candidate for use in the synthesis of novel materials with specific electronic or catalytic properties. A recent paper in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of sulfur-doped carbon materials, which are promising for applications in energy storage and catalysis.

The synthesis of (5-methylpyridin-2-yl)methanethiol typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating sulfur-containing reagents. One common approach involves the nucleophilic substitution of an appropriate pyridine derivative with a thiol group, followed by purification to obtain the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the fate and transport of (5-methylpyridin-2-yl)methanethiol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through oxidation pathways that convert it into less harmful byproducts such as sulfonic acids and pyridine derivatives.

In conclusion, CAS No. 1378606-12-2, or (5-methylpyridin-2-yl)methanethiol, represents a versatile molecule with significant potential across multiple scientific disciplines. Its unique chemical properties make it an interesting subject for both fundamental research and applied development efforts. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is likely to play an increasingly important role in advancing our understanding of organosulfur chemistry and its applications.